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Compound of Interest

Compound Name: HMN-176

Cat. No.: B15584379 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of HMN-176, an anticancer agent and active

metabolite of the prodrug HMN-214. The following procedures are based on currently available

safety data.

Safety and Hazard Information
According to the Safety Data Sheet (SDS), HMN-176 is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] However, standard laboratory safety protocols should always be followed.

Hazard Classification Rating

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0[1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0[1]

GHS Label Elements None[1]

Hazard Pictograms None[1]

Signal Word None[1]

Hazard Statements None[1]
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Note: While HMN-176 is not classified as hazardous, it is intended for research use only and is

not for human or veterinary diagnostic or therapeutic use.[1][2]

Step-by-Step Disposal Protocol
The primary method for the disposal of HMN-176 is straightforward, emphasizing mechanical

collection and preventing environmental release.

Containment: In case of a spill, prevent the substance from entering sewers or surface and

ground water.[1]

Collection: Carefully pick up the material mechanically.[1] This applies to the solid powder

form of the compound.

Waste Container: Place the collected HMN-176 into a designated and clearly labeled waste

container.

Disposal Route: Dispose of the waste material in accordance with local, state, and federal

regulations for non-hazardous chemical waste. Consult with your institution's environmental

health and safety (EHS) department for specific guidance.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of HMN-
176.

HMN-176 Disposal Protocol

Start: HMN-176 Waste Is it a spill?

Contain spill.
Prevent entry into waterways.

Yes Collect solid material
mechanically.

No (Routine Disposal)

Place in a labeled
waste container.

Dispose as non-hazardous
chemical waste per

institutional guidelines.
End
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Figure 1. A flowchart outlining the procedural steps for the safe disposal of HMN-176.

Chemical and Physical Properties
A summary of key chemical and physical properties of HMN-176 is provided below for

reference.

Property Value

CAS Number 173529-10-7[1][2][3][4]

Molecular Formula C₂₀H₁₈N₂O₄S[3][4]

Molecular Weight 382.4 g/mol [3]

Appearance A solid[3]

Purity ≥99%[2]

Solubility DMF: 10 mg/mL, DMSO: 10 mg/mL[3]

Storage -20°C[2]

Stability

Stable under recommended storage conditions.

No decomposition if used according to

specifications.[1]

Hazardous Reactions No dangerous reactions known.[1]

Hazardous Decomposition
No dangerous decomposition products known.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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